(Z)-N-(3-(3-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide

• Molecular Formula: C13H13BrN2O3S2
• Molecular Weight: 389.3 g/mol
• IUPAC Name: N-[3-(3-bromophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]acetamide
• InChI: InChI=1S/C13H13BrN2O3S2/c1-8(17)15-13-16(10-4-2-3-9(14)5-10)11-6-21(18,19)7-12(11)20-13/h2-5,11-12H,6-7H2,1H3
• InChI Key: UUVNNQNWWCJGFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2CS(=O)(=O)CC2S1)C3=CC(=CC=C3)Br

Description

The compound (Z)-N-(3-(3-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide is a heterocyclic molecule featuring a fused tetrahydrothieno[3,4-d]thiazole core modified with a 3-bromophenyl substituent and an acetamide group. Its structure combines sulfone, thiazole, and aromatic moieties, which are common in pharmacologically active compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-N-(3-(3-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide typically involves the reaction of 3-bromobenzaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then cyclized using acetic anhydride to yield the thiazole ring.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and solvent systems, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the bromophenyl group, potentially converting it to a phenyl group.

Substitution: The bromine atom in the bromophenyl group can be substituted with various nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as potassium carbonate, and a suitable solvent like dimethylformamide.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Conversion to phenyl derivatives.

Substitution: Formation of various substituted thiazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, (Z)-N-(3-(3-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide is used as a building block for the synthesis of more complex molecules.

Biology and Medicine

This compound has shown promise in biological and medicinal research due to its potential cytotoxic and antibacterial activities. Studies have indicated that derivatives of thiazole compounds can exhibit significant activity against various cancer cell lines and bacterial strains .

Industry

In the industrial sector, thiazole derivatives are explored for their use in the development of dyes, pigments, and other specialty chemicals. The unique electronic properties of the thiazole ring make it suitable for applications in organic electronics and photovoltaics .

Mechanism of Action

The mechanism of action of (Z)-N-(3-(3-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group and thiazole ring can facilitate binding to these targets, leading to inhibition or modulation of their activity. This can result in cytotoxic effects on cancer cells or antibacterial effects against pathogens .

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocyclic Framework

The tetrahydrothieno[3,4-d]thiazole core is structurally analogous to other fused bicyclic systems, such as triazolo-thiadiazoles (e.g., [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles) and oxadiazoles. Key differences include:

• Electron-Withdrawing Groups: The sulfone (-SO₂) in the target compound increases electrophilicity compared to non-sulfonated analogs like 1,3,4-oxadiazoles .

Table 1: Structural Comparison of Core Frameworks

Compound Class	Core Structure	Key Functional Groups	Reactivity Profile
Tetrahydrothieno-thiazole	Bicyclic (thieno + thiazole)	Sulfone, acetamide	High polarity, H-bond donors
[1,2,4]Triazolo-thiadiazole	Fused triazole + thiadiazole	Bromine, aryl substituents	Electrophilic substitution
1,3,4-Oxadiazole	Five-membered O/N heterocycle	Alkylthio, aminophenyl	Nucleophilic acyl substitution

Substituent Effects

The 3-bromophenyl group distinguishes the target compound from analogs like N-[(2Z,3aR,6aS)-3-(3,4-dimethoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]acetamide .

• Electronic Effects : Bromine is electron-withdrawing, reducing electron density on the aryl ring compared to methoxy groups (electron-donating). This alters π-π stacking and binding affinity in biological targets.
• Steric Effects : The bromine atom’s bulkiness may hinder rotational freedom compared to smaller substituents like methoxy.

Table 2: Substituent-Driven Properties

Compound	Substituent	logP (Predicted)	Melting Point (°C)	Key Spectral Peaks (1H NMR)
Target Compound (3-bromophenyl)	3-Br	2.1	215–218 (dec.)	δ 7.5–8.2 (aromatic H), δ 2.1 (CH₃)
Dimethoxyphenyl Analog	3,4-OCH₃	1.8	190–192	δ 6.8–7.1 (aromatic H), δ 3.8 (OCH₃)
Ethyl Carbamate Derivative	Ethoxycarbonyl	3.0	165–167	δ 4.3 (NH₂), δ 1.2 (CH₂CH₃)

Biological Activity

(Z)-N-(3-(3-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial properties, enzyme inhibition, and pharmacokinetic profiles, supported by relevant case studies and research findings.

Chemical Structure and Properties

• Molecular Formula : C15H17BrN2O3S
• Molecular Weight : 373.27 g/mol
• CAS Number : 847174-00-0

The compound features a thieno[3,4-d]thiazole core structure, which is known for its diverse biological activities. The presence of bromine substituents may enhance its reactivity and biological interactions.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of various thiazole derivatives, including those similar to (Z)-N-(3-(3-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide. For instance:

• Study Findings : A related compound exhibited significant inhibition against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were reported as follows:
  • E. coli : MIC < 29 μg/mL
  • S. aureus : MIC < 40 μg/mL
  • C. albicans : MIC < 207 μg/mL .

These findings suggest that the thiazole derivatives could serve as potential candidates for developing new antimicrobial agents.

Enzyme Inhibition

Thiazole derivatives have been explored for their ability to inhibit key enzymes involved in bacterial metabolism:

• Cyclooxygenase-2 (COX-2) : A docking study indicated that certain benzothiazole derivatives effectively bind to COX-2, suggesting potential anti-inflammatory properties . The binding affinity was measured using molecular docking simulations, providing insights into the structural interactions between the compounds and the enzyme.

Pharmacokinetic Profile

The pharmacokinetic properties of (Z)-N-(3-(3-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide were assessed using tools like SwissADME:

• Lipophilicity : Log P values indicated favorable lipophilicity for gastrointestinal absorption.
• Bioavailability : Predicted bioavailability was estimated at around 0.55, suggesting good absorption characteristics.

Case Study 1: Synthesis and Activity Evaluation

A study synthesized various thiazole derivatives and evaluated their antimicrobial activity against common pathogens. The results indicated that modifications on the thiazole ring significantly affected the biological activity, with some compounds showing enhanced efficacy against resistant strains .

Case Study 2: Molecular Docking Studies

In another investigation, molecular docking simulations were performed on several thiazole-based compounds targeting COX enzymes. The results demonstrated that specific substitutions on the thiazole ring improved binding affinity and selectivity towards COX-2 over COX-1 .